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Cat. No.: B1174157

Get Quote

Introduction

Richterite, a sodium-calcium-magnesium inosilicate mineral of the amphibole group, serves as

a valuable geobarometer for estimating the pressure conditions of formation in specific high-

pressure and high-temperature metamorphic terranes. Its stability is particularly sensitive to

pressure, making it a useful indicator mineral in metasomatized mantle xenoliths found in

kimberlites and in certain ultra-high-pressure (UHP) metamorphic rocks. This document

provides detailed application notes and protocols for utilizing richterite as a geobarometer.

Principle of Richterite Geobarometry

The application of richterite as a geobarometer is primarily based on its pressure-temperature

(P-T) stability field, which has been constrained by experimental studies. The presence of

richterite, particularly potassic richterite, in a mineral assemblage can define a minimum

pressure of formation. The upper pressure stability of associated minerals, such as phlogopite,

can provide a pressure ceiling, thus bracketing the conditions of equilibration.
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The key reaction involves the breakdown of phlogopite in the presence of pyroxenes to form K-

richterite, garnet, and olivine at high pressures. The equilibrium of this reaction is pressure-

dependent. In simplified chemical systems like K₂O–Na₂O–CaO–MgO–Al₂O₃–SiO₂–H₂O

(KNCMASH), the breakdown of phlogopite to form potassic amphibole occurs at specific

pressure and temperature ranges[1]. In natural lherzolite systems, this stability field is shifted to

slightly lower pressures[1]. Therefore, by identifying the mineral assemblage and the

composition of the constituent minerals, particularly richterite, one can infer the pressure of

metamorphism.

Geological Occurrences and Applications

Richterite is not a common mineral in most crustal metamorphic rocks. Its application as a

geobarometer is largely confined to:

Mantle Xenoliths: Potassic richterite is a characteristic mineral in metasomatized mantle

peridotite xenoliths entrained in kimberlites.[1] These xenoliths provide direct samples of the

Earth's upper mantle. The presence of K-richterite in these rocks is indicative of high-

pressure metasomatic processes.

Ultra-High-Pressure (UHP) Metamorphic Terranes: While less common, richterite can occur

in UHP rocks that have been subducted to mantle depths and subsequently exhumed.

The primary application is in constraining the depth of origin of mantle xenoliths and

understanding the processes of mantle metasomatism, which involves the alteration of the

mantle by fluids or melts.

Quantitative Data Summary
The stability of potassic richterite is a key factor in its use as a geobarometer. The following

table summarizes experimental data on the P-T stability of K-richterite in a lherzolite-based

system.
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System
Pressure
(GPa)

Temperature
(°C)

Stability of K-
Richterite

Reference

KNCMASH 6.0 - 6.5 800

Phlogopite

breakdown to K-

richterite

[1]

KNCMASH 6.5 - 7.0 1100

Phlogopite

breakdown to K-

richterite

[1]

Natural

Lherzolite
~5.5 - 6.0 800

Phlogopite

breakdown to K-

richterite

[1]

KNCMASH 8.0 1300 - 1400
Upper thermal

stability limit
[1]

KNCMASH 7.0 < 1300
Upper thermal

stability limit
[1]

KNCMASH > 14 1000 Stable [2]

Phlogopite

Stability
4 - 5 < 1350

Upper thermal

stability limit
[2]

Phlogopite

Stability
9 - 10 1000

Upper pressure

stability limit
[2]

Experimental Protocols
Sample Preparation for Electron Probe Microanalysis
(EPMA)
Accurate quantitative analysis by EPMA requires meticulously prepared samples.

Protocol:

Sample Selection: Select fresh, unaltered rock samples containing richterite and the

associated mineral assemblage (e.g., olivine, pyroxenes, garnet, phlogopite).
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Thin Section Preparation: Prepare standard polished thin sections (30 µm thick) or polished

blocks.

Cut a billet from the rock sample using a diamond saw.

Impregnate friable samples with epoxy resin under vacuum to prevent plucking of mineral

grains during polishing.

Mount the billet on a glass slide using epoxy.

Grind the sample to the desired thickness using progressively finer abrasive powders.

Polish the surface to a mirror finish using diamond pastes of decreasing grain size (e.g., 6

µm, 1 µm, and 0.25 µm). The final polished surface must be free of scratches and relief.

Cleaning: Thoroughly clean the polished section in an ultrasonic bath with deionized water or

ethanol to remove any polishing residue.

Carbon Coating: Apply a thin, uniform coat of carbon to the polished surface to ensure

electrical conductivity and prevent charging under the electron beam. The thickness should

be approximately 20-25 nm.

Quantitative Electron Probe Microanalysis (EPMA) of
Richterite
Objective: To obtain accurate weight percentages of the constituent oxides in richterite and

coexisting minerals.

Instrumentation: A wavelength-dispersive (WDS) electron probe microanalyzer is required.

Analytical Conditions:

Accelerating Voltage: 15 kV

Beam Current: 15-20 nA (measured with a Faraday cup)

Beam Diameter: A focused beam (1-2 µm) is typically used for homogenous minerals. For

potentially beam-sensitive elements like Na, a slightly defocused beam (5 µm) may be
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necessary to minimize volatilization.

Counting Times: Use peak counting times of 20-40 seconds and background counting times

of 10-20 seconds on either side of the peak.

Standards: Use well-characterized natural and synthetic mineral standards for calibration.

For richterite, standards should include silicates and oxides containing Na, K, Ca, Mg, Fe,

Si, Al, Ti, Mn, Cr, F, and Cl.

Analytical Procedure:

Calibration: Calibrate the instrument using the selected standards for all elements to be

analyzed.

Analysis of Unknowns:

Select multiple richterite grains for analysis, ensuring they are free of inclusions and

alterations.

Analyze the core and rim of zoned crystals to assess chemical homogeneity.

Analyze coexisting minerals (e.g., garnet, clinopyroxene, orthopyroxene, phlogopite) using

the same analytical conditions.

Data Reduction: The raw X-ray intensities are corrected for matrix effects (ZAF or equivalent

corrections) to yield quantitative elemental weight percentages.

Calculation of Richterite Structural Formula from EPMA
Data
The structural formula of amphibole is calculated from the weight percentages of the oxides

obtained from EPMA.

Protocol:

Convert Weight Percent to Moles: For each oxide, divide the weight percent by its molar

mass to obtain the molar proportions.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1174157/docs?utm_src=pdf-body#application-notes-richterite-as-a-geobarometer-in-metamorphic-terranes
https://www.benchchem.com/product/b1174157/docs?utm_src=pdf-body#application-notes-richterite-as-a-geobarometer-in-metamorphic-terranes
https://www.benchchem.com/product/b1174157/docs?utm_src=pdf-body#application-notes-richterite-as-a-geobarometer-in-metamorphic-terranes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate Moles of Oxygen: Multiply the molar proportion of each oxide by the number of

oxygen atoms in its chemical formula (e.g., multiply the molar proportion of SiO₂ by 2, Al₂O₃

by 3, etc.).

Normalize to 23 Oxygens: Sum the moles of oxygen. The standard amphibole formula is

calculated on the basis of 23 oxygens (assuming 2 (OH, F, Cl) anions). Calculate a

normalization factor by dividing 23 by the sum of the oxygen moles.

Calculate Cations per Formula Unit (apfu):

Multiply the molar proportion of each oxide by the normalization factor.

Multiply the result by the number of cations in the oxide formula (e.g., for SiO₂, multiply by

1; for Al₂O₃, multiply by 2). This gives the number of cations for each element per formula

unit.

Estimate Fe³⁺ and Fe²⁺: Since EPMA does not distinguish between the valence states of

iron, the Fe³⁺/Fe²⁺ ratio must be estimated. A common method is to calculate the formula

assuming all iron is Fe²⁺ and then recalculate based on charge balance and cation site

occupancy constraints. Several spreadsheet-based programs are available for this purpose.

[3]

Assign Cations to Structural Sites: Assign the calculated cations to the different

crystallographic sites in the amphibole structure (A, B, C, and T sites) based on ionic radii

and charge, following the standard amphibole nomenclature.

An Excel spreadsheet for calculating the amphibole formula from EPMA data has been made

available by Li et al. (2020).

Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://serc.carleton.edu/research_education/equilibria/mineralformulaerecalculation.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Richterite Geobarometry
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Workflow for Richterite Geobarometry.
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Schematic P-T Stability Diagram for K-Richterite

Temperature (°C)

Phlogopite + Cpx + Opx
Stable

  Pressure (GPa)

K-Richterite + Garnet + Olivine
Stable

Melt + other phases

Phl + Cpx + Opx = 
K-Rct + Grt + Ol + H₂O

K-Richterite Breakdown

Click to download full resolution via product page

P-T Stability of K-Richterite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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